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Compound of Interest

Compound Name: BH-Iaa

Cat. No.: B606062 Get Quote

An in-depth analysis of the available scientific literature reveals that "BH-Iaa" is more

accurately identified as BH-IAA, a potent and specific antagonist of the TIR1-mediated auxin

signaling pathway in plants. The discovery and characterization of this molecule appear to be

primarily detailed in a single foundational study published in the journal Development in 2010.

This guide synthesizes the information from this core research and related knowledge of auxin

signaling.

Discovery and Core Function
BH-IAA was identified as a powerful antagonist of the natural plant hormone auxin (indole-3-

acetic acid or IAA). Its primary mechanism of action is the specific blockage of TIR1-mediated

auxin signaling.[1][2] The TRANSPORT INHIBITOR RESPONSE 1 (TIR1) protein is a critical F-

box protein that functions as an auxin receptor. In the presence of auxin, the TIR1/AFB family

of F-box proteins recruits Aux/IAA transcriptional repressors for degradation, thereby activating

auxin-responsive gene expression. BH-IAA disrupts this process, effectively inhibiting the

plant's response to auxin.

Experimental Protocols
Detailed experimental methodologies are crucial for the replication and extension of scientific

findings. The foundational research on BH-IAA utilized specific protocols to elucidate its effects

on plant cells.

Arabidopsis Cell Culture and Treatment:

Cell Line:Arabidopsis thaliana MM2d suspension culture cells were used.
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Culture Conditions: Cells were maintained in a standard growth medium.

BH-IAA Treatment: BH-IAA was dissolved in a suitable solvent (such as DMSO) and added

to the cell culture medium to a final concentration of 50 μM.[1][2]

Incubation: The cells were incubated with BH-IAA for a period of 5 days.[1]

Analysis: Following incubation, the cells were analyzed for changes in cell cycle and ploidy.

Quantitative Data
The primary reported effect of BH-IAA is its ability to induce endocycling in Arabidopsis

suspension culture cells. The quantitative data from the foundational study is summarized

below.

Parameter Treatment Group Observation

Ploidy Level 50 μM BH-IAA Increased to 24C

Cellular Process 50 μM BH-IAA Induction of the endocycle

Phenotype 50 μM BH-IAA Concomitant cell expansion

Signaling Pathways
The auxin signaling pathway is a cornerstone of plant development, and BH-IAA acts as a

specific inhibitor of this cascade. The following diagrams illustrate the canonical auxin signaling

pathway and the point of inhibition by BH-IAA.
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Canonical Auxin Signaling Pathway
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Inhibition of Auxin Signaling by BH-IAA

Experimental Workflow
The general workflow for investigating the effects of BH-IAA on plant cells is outlined below.
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Workflow for BH-IAA Treatment and Analysis
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In summary, BH-IAA is a valuable chemical tool for the study of auxin biology. Its specific

antagonism of the TIR1-mediated signaling pathway allows for the targeted dissection of

auxin's role in various plant developmental processes. Further research beyond the initial

discovery may reveal more nuanced applications and effects of this potent inhibitor.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
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